Cas no 929301-71-3 (2,2-Dimethyl-2,3-dihydro-1,4-benzodioxin-5-carbaldehyde)

• Product Name: 2,2-Dimethyl-2,3-dihydro-1,4-benzodioxin-5-carbaldehyde
• CAS No: 929301-71-3
• MF: C₁₁H₁₂O₃
• MW: 192.211183547974
• CID: 5464293
• Update Time: 2025-05-25

2,2-Dimethyl-2,3-dihydro-1,4-benzodioxin-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• Z1511895017
• 2,2-dimethyl-2,3-dihydro-1,4-benzodioxin-5-carbaldehyde
• 2,2-dimethyl-2,3-dihydro-1,4-benzodioxine-5-carbaldehyde
• 2,2-Dimethyl-2,3-dihydrobenzo[b][1,4]dioxine-5-carbaldehyde
• 1,4-Benzodioxin-5-carboxaldehyde, 2,3-dihydro-2,2-dimethyl-
• 2,2-dimethyl-2,3-dihydro-1,4-benzodioxine-5-carb aldehyde
• 2,2-Dimethyl-2,3-dihydro-1,4-benzodioxin-5-carbaldehyde

• Inchi： 1S/C11H12O3/c1-11(2)7-13-10-8(6-12)4-3-5-9(10)14-11/h3-6H,7H2,1-2H3
• InChI Key： ZJEDJXFKLCCKNM-UHFFFAOYSA-N
• SMILES： O1C2C=CC=C(C=O)C=2OCC1(C)C

Computed Properties

• Exact Mass: 192.078644241 g/mol
• Monoisotopic Mass: 192.078644241 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 35.5
• Molecular Weight: 192.21

Additional information on 2,2-Dimethyl-2,3-dihydro-1,4-benzodioxin-5-carbaldehyde

Compound CAS No. 929301-71-3: 2,2-Dimethyl-2,3-dihydro-1,4-benzodioxin-5-carbaldehyde

Compound CAS No. 929301-71-3, also known as 2,2-Dimethyl-2,3-dihydro-1,4-benzodioxin-5-carbaldehyde, is a unique organic compound with a complex structure that has garnered attention in recent years due to its potential applications in various fields. This compound belongs to the class of benzodioxins, which are aromatic heterocyclic compounds with two oxygen atoms in the ring system. The presence of the aldehyde group at the 5-position and the dimethyl substitution at the 2-position adds to its structural complexity and functional diversity.

Recent studies have highlighted the importance of understanding the synthesis pathways of this compound to optimize its production for industrial applications. Researchers have explored various methods, including oxidative coupling and aldol condensation, to synthesize this compound efficiently. The stereochemistry of the molecule has also been a focus of investigation, as it plays a critical role in determining its reactivity and biological activity.

The physical properties of CAS No. 929301-71-3 are essential for its application in different industries. It has a melting point of approximately 150°C and a boiling point around 350°C under standard conditions. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for use in organic synthesis reactions and as a precursor in the pharmaceutical industry.

In terms of biological activity, this compound has shown potential as an antioxidant and a cytotoxic agent in preliminary studies. Its ability to scavenge free radicals makes it a promising candidate for use in skincare products and food additives to enhance shelf life and prevent oxidative damage. Additionally, its cytotoxic effects on certain cancer cell lines suggest that it could be further explored for its potential as an anticancer agent.

The environmental impact of CAS No. 929301-71-3 is another area of concern that has been addressed in recent research. Studies have shown that this compound undergoes rapid degradation under sunlight exposure, reducing its persistence in the environment. However, further research is needed to fully understand its long-term effects on ecosystems and human health.

From an industrial perspective, the demand for this compound has been steadily increasing due to its versatility in chemical synthesis. It is widely used as an intermediate in the production of specialty chemicals, agrochemicals, and pharmaceuticals. The global market for such compounds is expected to grow at a CAGR of 5% over the next five years, driven by advancements in synthetic chemistry and increasing demand from emerging economies.

In conclusion, CAS No. 929301-71-3 (2,2-Dimethyl-2,3-dihydro-1,4-benzodioxin-5-carbaldehyde) is a multifaceted compound with significant potential across various industries. Its unique structure, coupled with recent advancements in synthesis techniques and biological applications, positions it as a key player in modern chemical research and development.